Cas no 13754-19-3 (pyrimidine-4,5-diamine)

• Product Name: pyrimidine-4,5-diamine
• CAS No: 13754-19-3
• Molecular Formula: C₄H₆N₄
• Molecular Weight: 110.11724
• MDL: MFCD00006113
• CID: 49468
• PubChem ID: 83703

pyrimidine-4,5-diamine Properties

Names and Identifiers

• 4,5-Diaminopyrimidine
• pyrimidine-4,5-diamine
• Pyrimidine,4,5-diamino- (6CI,7CI,8CI)
• 5,6-Diaminopyrimidine
• NSC14348
• EOS-61203
• TIMTEC-BB SBB004335
• 4,5-DIAMIOPYRIMIDINE
• pyriMidin-4,5-diaMine
• 4,5-Diaminopyrimidiine
• Pyrimidine, 4,5-diamino-
• 4,5-DIAMINOPYRIMIDINE 98%
• 4,5-Diaminopyrimidine ,97%
• MFCD00006113
• NSC-14348
• AI3-52093
• Z316094270
• 4,5 diamino pyrimidine
• 4,5-Diaminopyrimidine, 95%
• 1,3-DIHYDRO-ALPHA-HYDROXY-1,3-DIOXO-2H-ISOINDOLE-2-BUTANOICACID
• EINECS 237-339-0
• UNII-IL00Z9WFM8
• IL00Z9WFM8
• 4,5-Diaminopyrimidine, purum, >=95.0% (NT)
• CS-W016626
• NSC 14348
• A18185
• D3858
• AS-19773
• SCHEMBL24861548
• 13754-19-3
• DTXSID40160233
• AB00594
• AE-842/32231042
• AMY2681
• Pyrimidine,5-diamino-
• SY020178
• FT-0636956
• 4,5-diamino-pyrimidine
• NS00024465
• 4,5-Pyrimidinediamine
• W-205504
• SCHEMBL311862
• BCP19378
• AKOS001444906
• EN300-110278
• Q4637057
• DTXCID1082724
• STL488871
• DB-010274
• Pyrimidine, 4,5-diamino-(8CI)
• 4,5-Pyrimidinediamine (9CI)

• MDL： MFCD00006113
• InChIKey： PPAULTVPKLVLII-UHFFFAOYSA-N
• Inchi： 1S/C4H6N4/c5-3-1-7-2-8-4(3)6/h1-2H,5H2,(H2,6,7,8)
• SMILES： C1=C(C(=N)NC=N1)N

Computed Properties

• Exact Mass: 110.05900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 110.059
• Heavy Atom Count: 8
• Complexity: 74.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• LogP: 0.80340
• PSA: 77.82000
• Refractive Index: 1.7380 (estimate)
• Boiling Point: 229°C/32mmHg(lit.)
• Melting Point: 201.0 to 207.0 deg-C
• Flash Point: 175.8°C
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not available
• Density: 1.2105 (rough estimate)

pyrimidine-4,5-diamine Security Information

• Symbol:
• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：2-8 °C
• Signal Word：Danger
• FLUKA BRAND F CODES：10

pyrimidine-4,5-diamine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%